Cas no 1185311-81-2 (6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride)

• Product Name: 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride
• CAS No: 1185311-81-2
• MF: C₉H₁₃Cl₂N₃O
• MW: 250.125019788742
• MDL: MFCD09607627
• CID: 1077873
• Update Time: 2025-05-24

6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(piperidin-3-yloxy)pyrimidine hydrochloride
• 6-Chloro-4-pyrimidinyl 3-piperidinyl ether hydrochloride
• 4-Chloro-6-(piperidin-3-yloxy)-pyrimidine hydrochloride
• 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride

• MDL： MFCD09607627
• Inchi： 1S/C9H12ClN3O.ClH/c10-8-4-9(13-6-12-8)14-7-2-1-3-11-5-7;/h4,6-7,11H,1-3,5H2;1H
• InChI Key： OXVRARGISVNLRG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)OC1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride

6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride: A Comprehensive Overview

The compound 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride (CAS No. 1185311-81-2) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of ether hydrochlorides, which are often utilized in drug development due to their unique pharmacokinetic properties and potential therapeutic applications. The molecule's structure comprises a pyrimidine ring, a piperidine moiety, and a chlorine substituent, which collectively contribute to its distinctive chemical and biological characteristics.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the structural elucidation and synthetic pathways of 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride. Utilizing state-of-the-art quantum mechanical calculations, scientists have been able to predict the compound's electronic properties, such as its HOMO-LUMO gap and dipole moment, which are critical for understanding its reactivity and stability. These insights have paved the way for more efficient synthesis methods, reducing both time and cost in the production of this compound.

The pyrimidine ring in 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride is a key structural feature that contributes to its biological activity. Pyrimidine derivatives are well-known for their role in nucleic acid synthesis and have been extensively studied for their antiviral and anticancer properties. In this compound, the pyrimidine ring is substituted with a chlorine atom at the 6-position, which introduces electron-withdrawing effects that can enhance the molecule's ability to interact with biological targets such as enzymes or receptors.

The piperidine moiety in the molecule serves as a flexible linker that enhances the compound's bioavailability and pharmacokinetic profile. Piperidine derivatives are commonly found in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with various drug delivery systems. In 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride, the piperidine ring is connected via an ether linkage, which further stabilizes the molecule and improves its solubility properties.

Recent studies have highlighted the potential of 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride as a lead compound in drug discovery efforts targeting neurodegenerative diseases. Preclinical trials have demonstrated that this compound exhibits potent antioxidant activity, which is crucial for mitigating oxidative stress—a hallmark of conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) therapeutics.

Another area of active research involving this compound is its application in anti-inflammatory therapies. Experimental data suggest that 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a novel anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have optimized reaction conditions to maximize yield while minimizing byproducts. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times without compromising product quality.

In conclusion, 6-Chloro-4-pyrimidinyl 3-piperidinyl etherhydrochloride (CAS No. 1185311-81-2) represents a promising compound with diverse applications in drug development. Its unique structural features, coupled with recent advancements in synthetic and computational techniques, position it as a valuable tool in addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound holds great potential for contributing to the advancement of modern medicine.